4-[(2-Methoxybenzyl)amino]benzoic acid
4-[(2-Methoxybenzyl)amino]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
64260-97-5
VCID:
VC0470774
InChI:
InChI=1S/C15H15NO3/c1-19-14-5-3-2-4-12(14)10-16-13-8-6-11(7-9-13)15(17)18/h2-9,16H,10H2,1H3,(H,17,18)
SMILES:
COC1=CC=CC=C1CNC2=CC=C(C=C2)C(=O)O
Molecular Formula:
C15H15NO3
Molecular Weight:
257.28g/mol
4-[(2-Methoxybenzyl)amino]benzoic acid
CAS No.: 64260-97-5
Main Products
VCID: VC0470774
Molecular Formula: C15H15NO3
Molecular Weight: 257.28g/mol
CAS No. | 64260-97-5 |
---|---|
Product Name | 4-[(2-Methoxybenzyl)amino]benzoic acid |
Molecular Formula | C15H15NO3 |
Molecular Weight | 257.28g/mol |
IUPAC Name | 4-[(2-methoxyphenyl)methylamino]benzoic acid |
Standard InChI | InChI=1S/C15H15NO3/c1-19-14-5-3-2-4-12(14)10-16-13-8-6-11(7-9-13)15(17)18/h2-9,16H,10H2,1H3,(H,17,18) |
Standard InChIKey | FBEXNBDUERYLOP-UHFFFAOYSA-N |
SMILES | COC1=CC=CC=C1CNC2=CC=C(C=C2)C(=O)O |
Canonical SMILES | COC1=CC=CC=C1CNC2=CC=C(C=C2)C(=O)O |
PubChem Compound | 834063 |
Last Modified | Nov 11 2021 |
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